2,4,6,9,12-Pentaoxahexadecan-1-ol
Description
2,4,6,9,12-Pentaoxahexadecan-1-ol (CAS: 100208-36-4) is a polyether alcohol with the molecular formula C₁₁H₂₄O₆ and a molecular weight of 252.31 g/mol . Its structure consists of a 16-carbon chain with five ether oxygen atoms at positions 2, 4, 6, 9, and 12, terminating in a hydroxyl group at position 1. This compound belongs to the oligoethylene glycol (OEG) family, which is characterized by repeating ethylene oxide units.
Properties
CAS No. |
100208-36-4 |
|---|---|
Molecular Formula |
C11H24O6 |
Molecular Weight |
252.3 g/mol |
IUPAC Name |
2-(2-butoxyethoxy)ethoxymethoxymethoxymethanol |
InChI |
InChI=1S/C11H24O6/c1-2-3-4-13-5-6-14-7-8-15-10-17-11-16-9-12/h12H,2-11H2,1H3 |
InChI Key |
GFOGXEVYGYEXEE-UHFFFAOYSA-N |
SMILES |
CCCCOCCOCCOCOCOCO |
Canonical SMILES |
CCCCOCCOCCOCOCOCO |
Other CAS No. |
100208-36-4 |
Synonyms |
2,4,6,9,12-pentaoxahexadecan-1-ol |
Origin of Product |
United States |
Comparison with Similar Compounds
Molecular Structure and Isomerism
The compound is compared to three key analogs:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Oxygen Positions | CAS Number | Key Structural Differences |
|---|---|---|---|---|---|
| 2,4,6,9,12-Pentaoxahexadecan-1-ol | C₁₁H₂₄O₆ | 252.31 | 2,4,6,9,12 | 100208-36-4 | Terminal -OH at position 1 |
| 2,5,8,11,14-Pentaoxahexadecan-16-ol | C₁₁H₂₄O₆ | 252.30 | 2,5,8,11,14 | 23778-52-1 | Terminal -OH at position 16; positional isomer |
| 3,6,9,12-Tetraoxahexadecan-1-ol | C₁₂H₂₆O₅ | 250.33 | 3,6,9,12 | 1559-34-8 | Shorter ether chain (4 oxygens) |
| 3,6,9,12,15-Pentaoxahexacosan-1-ol | C₂₁H₄₄O₆ | 392.57 | 3,6,9,12,15 | 92691-26-4 | Extended carbon chain (26 carbons) |
Key Observations :
- Positional Isomerism : The compound and 2,5,8,11,14-Pentaoxahexadecan-16-ol share the same molecular formula but differ in oxygen placement and hydroxyl group position. This affects solubility and reactivity. For example, the terminal -OH at position 16 in the latter enhances its utility as a surfactant .
- Chain Length: The hexacosan-1-ol derivative (C₂₁H₄₄O₆) has a longer carbon backbone, increasing its hydrophobicity and making it suitable for lipid nanoparticle formulations .
Physical and Chemical Properties
- Boiling Points :
- Density :
- Solubility :
- Shorter ether chains (e.g., tetraoxa derivatives) exhibit higher water solubility, while longer chains (e.g., hexacosan-1-ol) are more lipophilic .
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